Cas no 61794-52-3 (2-Propyn-1-ol, 3,3'-(2,3,5,6-tetrafluoro-1,4-phenylene)bis-)
61794-52-3 structure
Product Name:2-Propyn-1-ol, 3,3'-(2,3,5,6-tetrafluoro-1,4-phenylene)bis-
CAS No:61794-52-3
MF:C12H6F4O2
MW:258.168457508087
CID:466061
PubChem ID:71392143
Update Time:2025-04-19
2-Propyn-1-ol, 3,3'-(2,3,5,6-tetrafluoro-1,4-phenylene)bis- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propyn-1-ol, 3,3'-(2,3,5,6-tetrafluoro-1,4-phenylene)bis-
- 3-[2,3,5,6-tetrafluoro-4-(3-hydroxyprop-1-ynyl)phenyl]prop-2-yn-1-ol
- 61794-52-3
- DTXSID50813965
- 3,3'-(2,3,5,6-Tetrafluoro-1,4-phenylene)di(prop-2-yn-1-ol)
-
- Inchi: 1S/C12H6F4O2/c13-9-7(3-1-5-17)10(14)12(16)8(11(9)15)4-2-6-18/h17-18H,5-6H2
- InChI Key: MCNJQIZYHOWUQQ-UHFFFAOYSA-N
- SMILES: FC1C(=C(C#CCO)C(=C(C=1C#CCO)F)F)F
Computed Properties
- Exact Mass: 258.03038
- Monoisotopic Mass: 258.03039208g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 357
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- PSA: 40.46
2-Propyn-1-ol, 3,3'-(2,3,5,6-tetrafluoro-1,4-phenylene)bis- Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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